Cas no 568551-40-6 (2-({5-3-(piperidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid)

• Product Name: 2-({5-3-(piperidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid
• CAS No: 568551-40-6
• MF: C₁₅H₁₇N₃O₅S₂
• MW: 383.442580938339
• CID: 5417311
• Update Time: 2025-06-08

2-({5-3-(piperidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[5-[3-(1-piperidinylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]thio]-
• 2-({5-3-(piperidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid

• Inchi： 1S/C15H17N3O5S2/c19-13(20)10-24-15-17-16-14(23-15)11-5-4-6-12(9-11)25(21,22)18-7-2-1-3-8-18/h4-6,9H,1-3,7-8,10H2,(H,19,20)
• InChI Key： LULNCAGRQOVWSX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1=NN=C(C2=CC=CC(S(N3CCCCC3)(=O)=O)=C2)O1

Additional information on 2-({5-3-(piperidine-1-sulfonyl)phenyl-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid

Recent Advances in the Study of 2-({5-[3-(Piperidine-1-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetic Acid (CAS: 568551-40-6)

The compound 2-({5-[3-(piperidine-1-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid (CAS: 568551-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. The presence of the 1,3,4-oxadiazole ring, coupled with the piperidine sulfonyl moiety, confers remarkable selectivity and binding affinity, making it a promising candidate for drug development. Computational docking studies have further elucidated its interactions with key amino acid residues in target proteins, providing a structural basis for its inhibitory effects.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its ability to suppress pro-inflammatory cytokine production in macrophage models, suggesting potential applications in autoimmune diseases. Additionally, preliminary data from cancer cell line assays indicate anti-proliferative effects, warranting further investigation into its oncotherapeutic potential.

The synthetic routes to 568551-40-6 have also been optimized in recent years, with novel methodologies improving yield and purity. A 2022 patent application detailed a scalable, one-pot synthesis leveraging microwave-assisted techniques, significantly reducing reaction times and byproduct formation. These advancements are critical for facilitating large-scale production and subsequent preclinical studies.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular focus on metabolic stability and off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-({5-[3-(piperidine-1-sulfonyl)phenyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetic acid represents a compelling case study in rational drug design. Its multifaceted biological activities and synthetic accessibility position it as a valuable scaffold for future therapeutic development. Continued exploration of its mechanistic underpinnings and therapeutic potential is strongly encouraged by the scientific community.